2,4-dimethoxy-N-phenylaniline

• CAS No.: 90043-09-7
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 2,4-dimethoxy-N-phenylaniline
• InChI: InChI=1S/C14H15NO2/c1-16-12-8-9-13(14(10-12)17-2)15-11-6-4-3-5-7-11/h3-10,15H,1-2H3
• InChI Key: PMGRJBUVIQOZNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=CC=CC=C2)OC

Description

2,4-dimethoxy-N-phenylaniline is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 58.5 g of N-acetyl-2,4-dimethoxyaniline and 70.7 g of bromobenzene, 29 g of anhydrous potassium carbonate, 2.1 g of copper powder and 0.8 g of iodine were added and reacted at a temperature of from 170° to 180° C. for 20 hours. Then, to this reaction mixture, 30 g of potassium hydroxide and 100 ml of isoamyl alcohol were added and reacted at a temperature of from 120° to 130° C. for 3 hours. To this reaction mixture, 300 ml of toluene was added, and the toluene layer was separated by liquid separation, washed with water, concentrated and then purified by distillation under reduced pressure, whereby 40 g of oily N-phenyl-2,4-dimethoxyaniline was obtained. The boiling point of this product was from 161° to 164° C./2 mmHg.